Cas no 128255-36-7 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-)
128255-36-7 structure
Product Name:Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
CAS No:128255-36-7
MF:C15H20O3
MW:248.317504882813
CID:155526
Update Time:2024-03-01
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
- (+)-Palmosalide A
- Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, [4aR-(4aa,5a,9ab)]-
- Palmosalide A
- Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
-
- Inchi: 1S/C15H20O3/c1-9-5-4-6-11-7-15(17)12(8-14(9,11)3)10(2)13(16)18-15/h6,9,17H,4-5,7-8H2,1-3H3/t9-,14+,15+/m0/s1
- InChI Key: WJTUALPSQZTCPQ-TZTCFGBESA-N
- SMILES: O1C(=O)C(C)=C2C[C@@]3(C)C(C[C@@]12O)=CCC[C@@H]3C
Computed Properties
- Exact Mass: 248.1413
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- XLogP3: 2.126
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Melting Point: 172-174 °C
- Boiling Point: 443.3±45.0 °C(Predicted)
- PSA: 46.53
- pka: 10.70±0.70(Predicted)
Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
128255-36-7 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-) Related Products
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